BE“GH@ Safety Operating Guide

Check Availability & Pricing

Safe Disposal of 1-Acetylindoline: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Acetylindoline

Cat. No.: B031821

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the proper
disposal of 1-Acetylindoline.

1-Acetylindoline is a versatile intermediate in pharmaceutical and agrochemical synthesis.[1]
Understanding its properties and hazards is the first step toward safe disposal.

Key Safety and Physical Data

A summary of the key quantitative data for 1-Acetylindoline is presented below, compiled from
various safety data sheets.
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Property Value Reference
CAS Number 16078-30-1 [1]
Molecular Formula C10H11NO [1]
Molecular Weight 161.20 g/mol

Appearance White crystalline powder [1]

Melting Point 102-104 °C

Purity >98% [1]

Storage Temperature 0-8°C [1]

Storage Class 11 (Combustible Solids)

Hazard Identification and Personal Protective
Equipment (PPE)

1-Acetylindoline is classified with the following hazards:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Appropriate personal protective equipment (PPE) must be worn when handling 1-
Acetylindoline. This includes, but is not limited to:

e Protective gloves

¢ Protective clothing

o Eye and face protection[2]
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Disposal Protocol

The primary directive for the disposal of 1-Acetylindoline is to dispose of contents and
container to an approved waste disposal plant.[2] Do not dispose of this material in the normal
trash.[3] The following step-by-step workflow outlines the general procedure for its disposal in a

laboratory setting.
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Preparation Phase

Consult Safety Data Sheet (SDS) for 1-Acetylindoline

;

Wear appropriate Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Proceed with waste collection

Waste Cpllection

Obtain a designated, properly labeled hazardous waste container

;

Carefully transfer 1-Acetylindoline waste into the container

;

Securely close the waste container

Move to storage

Temporavf Storage

Store the waste container in a designated, well-ventilated, and secure area

'

Keep away from incompatible materials (e.g., strong oxidizing agents)

Initiate disposal

Final Qisposal

Arrange for pickup by an approved hazardous waste disposal service

Complete all necessary waste disposal documentation

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 1-Acetylindoline.
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Spill Management

In the event of a spill, collect, bind, and pump off the spillage. Use a liquid-absorbent material
to take up the substance. Ensure the area is well-ventilated.

First Aid Measures

» Skin Contact: Remove all contaminated clothing immediately and rinse the skin with water.[2]
» Eye Contact: Rinse with plenty of water and remove contact lenses if present.[2]

¢ Ingestion: If swallowed, have the victim drink water (two glasses at most). Do not induce
vomiting. Seek immediate medical attention.[2]

¢ Inhalation: Move the person to fresh air.[2]

By adhering to these procedures, laboratory professionals can ensure the safe and responsible
disposal of 1-Acetylindoline, minimizing risks to themselves and the environment. Always
consult your institution's specific safety guidelines and the most recent Safety Data Sheet
before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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